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Compound of Interest

Compound Name: SM-164

Cat. No.: B1681016 Get Quote

SM-164, a potent, bivalent Smac mimetic, is a valuable tool in apoptosis research, driving

scientific advancements in oncology and cellular biology. As a preferred partner in your

research endeavors, we are committed to providing comprehensive safety and handling

information that extends beyond the product itself, ensuring the well-being of researchers and

the integrity of your experiments. This guide provides immediate, essential safety protocols,

operational procedures for experimental use, and compliant disposal plans for SM-164.

Immediate Safety and Handling
While SM-164 is not classified as a hazardous substance, its toxicological properties are not

fully elucidated. Therefore, adherence to good laboratory practice and the use of appropriate

personal protective equipment (PPE) are paramount.

Personal Protective Equipment (PPE):

A comprehensive hazard assessment should always be conducted for any new experimental

protocol. However, the following PPE is mandatory when handling SM-164 in solid or solution

form:

Eye Protection: Safety goggles with side-shields are required to protect against accidental

splashes.

Hand Protection: Chemically resistant gloves, such as butyl rubber gloves, should be worn.

Given that SM-164 is often dissolved in DMSO, which can facilitate skin absorption of other
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substances, diligent glove use is critical.

Body Protection: An impervious lab coat must be worn to protect against contamination of

personal clothing.

Respiratory Protection: Handling of the powdered form of SM-164 should be conducted in a

certified chemical fume hood to avoid inhalation. A suitable respirator may be required for

certain procedures as determined by a risk assessment.

Engineering Controls:

Ventilation: All work with SM-164, particularly the preparation of stock solutions from powder,

must be performed in a well-ventilated area, preferably a chemical fume hood.

Safety Stations: An accessible safety shower and eyewash station must be in close proximity

to the handling area.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids apart. Seek prompt medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. If irritation persists, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Quantitative Data Summary
The following tables summarize key quantitative data for SM-164, facilitating easy reference for

experimental planning.

Table 1: Physicochemical Properties of SM-164
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Property Value

Molecular Formula C₆₂H₈₄N₁₄O₆

Molecular Weight 1121.4 g/mol

CAS Number 957135-43-2

Solubility Soluble in DMSO (≥56.07 mg/mL)

Table 2: In Vitro Efficacy of SM-164

Target Protein Binding Affinity (Kᵢ) IC₅₀

XIAP (BIR2 and BIR3

domains)
0.56 nM 1.39 nM

cIAP-1 (BIR2 and BIR3

domains)
0.31 nM -

cIAP-2 (BIR3 domain) 1.1 nM -

Experimental Protocols
Adherence to detailed and validated protocols is crucial for reproducible and reliable

experimental outcomes.

Preparation of SM-164 Stock and Working Solutions:

Stock Solution Preparation (10 mM in DMSO):

SM-164 is typically supplied as a lyophilized powder. To prepare a 10 mM stock solution,

reconstitute 1 mg of the powder in 89 µL of anhydrous DMSO.[1]

Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication may be

applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw

cycles.
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Store the stock solution at -20°C for up to 3 months or at -80°C for longer-term storage.[1]

Working Solution Preparation (for in vitro cell culture):

Thaw an aliquot of the 10 mM stock solution.

Dilute the stock solution to the desired final concentration using sterile cell culture

medium.

It is critical to ensure that the final concentration of DMSO in the cell culture medium is

below the toxic threshold for the specific cell line being used (typically <0.5%).

General In Vitro Experimental Workflow:

The following protocol outlines a general workflow for treating cultured cells with SM-164 and

assessing its effects on cell viability and apoptosis.

Cell Seeding: Plate cells in a multi-well plate at a density appropriate for the duration of the

experiment and allow them to adhere and grow overnight.

Inhibitor Treatment:

Prepare serial dilutions of SM-164 in fresh cell culture medium.

Remove the existing medium from the cells and replace it with the medium containing the

various concentrations of SM-164.

Include a vehicle control (medium with the same concentration of DMSO used for the

highest SM-164 concentration) to account for any effects of the solvent.

Incubation: Incubate the cells with SM-164 for the desired duration (e.g., 24, 48, or 72

hours).

Endpoint Analysis: Following incubation, assess the cellular response using appropriate

assays.

Key Experimental Methodologies:
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Cell Viability Assay (MTT/MTS):

After the treatment period, add the MTT or MTS reagent to each well.

Incubate for 1-4 hours at 37°C.

For the MTT assay, add a solubilization solution to dissolve the formazan crystals.

Measure the absorbance at the appropriate wavelength (typically 570 nm for MTT and 490

nm for MTS) using a microplate reader.[2][3]

Western Blotting for Protein Analysis:

Wash the treated cells with cold PBS and lyse them using a suitable lysis buffer.

Determine the protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF

membrane.

Block the membrane and incubate with primary antibodies against target proteins (e.g.,

cleaved caspase-3, PARP, XIAP, cIAP-1).

Incubate with an appropriate HRP-conjugated secondary antibody.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.[4]

Caspase Activity Assay:

Lyse the treated cells using the provided lysis buffer.

Add the caspase-3/7 fluorogenic substrate (e.g., Ac-DEVD-AMC) to the cell lysates.

Incubate at 37°C for 1-2 hours.

Measure the fluorescence using a microplate reader to quantify caspase activity.

Mandatory Visualizations
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Caption: SM-164 induces apoptosis by inhibiting IAP proteins.

Experimental Workflow for In Vitro Analysis of SM-164:
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Caption: A typical workflow for evaluating SM-164 in vitro.

Disposal Plan
The proper disposal of SM-164 and associated waste is a critical component of laboratory

safety and environmental responsibility. All chemical waste must be handled in accordance with

institutional, local, and national regulations.
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Waste Segregation and Collection:

Solid Waste:

Unused or expired solid SM-164 should be collected in a designated, leak-proof, and

clearly labeled hazardous waste container.

Contaminated disposable materials, including gloves, pipette tips, and vials, must also be

disposed of in this container.

Liquid Waste:

Unused stock and working solutions of SM-164, including those in DMSO, must be

collected as liquid hazardous waste.

Use a designated, leak-proof container that is chemically compatible with the waste. Do

not mix incompatible waste streams.

Container Labeling:

All waste containers must be clearly and securely labeled with the words "Hazardous

Waste."

The label must include the full chemical name ("SM-164"), the solvent (e.g., "in DMSO"), the

approximate concentration, and the date of accumulation.

Storage and Disposal Procedure:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area, away from general laboratory traffic.

Ensure containers are kept closed except when adding waste.

Follow your institution's specific procedures for requesting a chemical waste pickup. Do not

dispose of SM-164 or its solutions down the drain.

For empty containers, the first rinse with a solvent should be collected as hazardous waste.

After thorough rinsing, the container can be disposed of according to institutional guidelines
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for non-hazardous waste, ensuring the original label is defaced or removed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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